Cas no 109613-97-0 (2-bromo-4-methoxy-pyridin-3-amine)

• Product Name: 2-bromo-4-methoxy-pyridin-3-amine
• CAS No: 109613-97-0
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD11044243
• CID: 867234
• PubChem ID: 13873118
• Update Time: 2025-06-15

2-bromo-4-methoxy-pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methoxypyridin-3-amine
• 2-bromo-4-methoxy- 3-Pyridinamine
• 2-bromo-4-methoxy-pyridin-3-ylamine
• 3-Amino-2-brom-4-methoxypyridin
• 3-AMINO-2-BROMO-4-METHOXYPYRIDINE
• 3-Pyridinamine,2-bromo-4-methoxy
• N,N-Dimethyl-1-(2-Pyridinyl)Methanamine
• AK135357
• JAABPGVJVYZBDJ-UHFFFAOYSA-N
• 3-Pyridinamine, 2-bromo-4-methoxy-
• FCH1401803
• AB0079128
• AX8212817
• ST24040124
• 2-bromo-4-methoxy-pyridin-3-amine
• CS-0018837
• MFCD11044243
• SCHEMBL2039823
• DTXSID90551657
• DS-4969
• 109613-97-0
• SY358290
• AKOS016845895
• DB-082298
• EN300-181499
• SB77953

• MDL： MFCD11044243
• Inchi： 1S/C6H7BrN2O/c1-10-4-2-3-9-6(7)5(4)8/h2-3H,8H2,1H3
• InChI Key： JAABPGVJVYZBDJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)OC)N

Computed Properties

• Exact Mass: 201.97400
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 1.2

Experimental Properties

• PSA: 48.14000
• LogP: 2.01610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-bromo-4-methoxy-pyridin-3-amine

Comprehensive Overview of 2-Bromo-4-methoxy-pyridin-3-amine (CAS No. 109613-97-0): Properties, Applications, and Industry Insights

2-Bromo-4-methoxy-pyridin-3-amine (CAS No. 109613-97-0) is a specialized organic compound belonging to the pyridine derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including a bromine substituent at the 2-position and a methoxy group at the 4-position of the pyridine ring. Its molecular formula, C₆H₇BrN₂O, and molecular weight of 203.04 g/mol make it a versatile intermediate in synthetic chemistry.

In recent years, the demand for pyridine derivatives like 2-Bromo-4-methoxy-pyridin-3-amine has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "pyridine amine synthesis" or "brominated pyridine applications," reflecting the compound's relevance in modern chemistry. Its role as a building block for heterocyclic compounds aligns with trends in sustainable chemistry and green synthesis, topics highly prioritized in academic and industrial forums.

The compound's physicochemical properties include a melting point range of 80–85°C and moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These characteristics make it suitable for reactions like cross-coupling (e.g., Suzuki or Buchwald-Hartwig reactions), which are pivotal in constructing complex molecules. Users often inquire about "amine-protection strategies for pyridines" or "selective bromination techniques," highlighting the need for detailed technical guidance.

From an industrial perspective, 2-Bromo-4-methoxy-pyridin-3-amine is valued for its role in synthesizing biologically active molecules. For instance, it serves as a precursor for ligands in catalytic systems or as a fragment in kinase inhibitors—a hot topic in oncology research. Searches for "pyridine-based kinase inhibitors" or "small molecule drug intermediates" underscore its importance in targeted therapy development.

Quality control and scalability are critical for this compound. Analytical techniques like HPLC, NMR, and mass spectrometry ensure purity (>98%), a parameter frequently queried as "CAS 109613-97-0 purity standards." Suppliers must address storage conditions (e.g., refrigeration under inert atmosphere) to maintain stability, another common concern among buyers.

Emerging applications of 2-Bromo-4-methoxy-pyridin-3-amine include its use in material science, particularly in designing organic semiconductors or photoactive materials. This aligns with the growing interest in "organic electronics" and "sustainable materials," trends amplified by the push for renewable energy solutions. Its modular structure allows functionalization, making it adaptable to diverse research needs.

In summary, 2-Bromo-4-methoxy-pyridin-3-amine (CAS No. 109613-97-0) is a multifaceted compound bridging pharmaceuticals, agrochemicals, and advanced materials. Its synthesis, applications, and handling require expertise, as reflected in popular search queries like "pyridine derivative safety protocols" or "scaling up bromopyridine reactions." As innovation accelerates, this compound will remain pivotal in addressing global challenges through chemistry.